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Compound of Interest

Compound Name:
N-(3-chloro-4-methylphenyl)-2-

methoxybenzamide

CAS No.: 313667-46-8

Cat. No.: B2489219

Get Quote

Executive Summary
This technical guide provides a comparative structural analysis framework for N-(3-chloro-4-
methylphenyl)-2-methoxybenzamide, a specific benzamide derivative with potential

pharmacological applications. The presence of the ortho-methoxy group on the benzoyl ring

and the meta-chloro/para-methyl substitution on the aniline ring introduces unique steric and

electronic constraints.

This guide compares Experimental Single Crystal X-Ray Diffraction (SC-XRD) data against

Density Functional Theory (DFT) predictions. It serves as a protocol for researchers to validate

supramolecular assemblies—specifically distinguishing between intramolecular hydrogen

bonding (S(6) motifs) and intermolecular networking (C(4) chains).

Part 1: Structural Characterization & Comparative
Analysis
The "Ortho-Methoxy" Effect (Conformational Locking)
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Unlike simple benzamides (e.g., N-(3-chlorophenyl)-4-methylbenzamide), the target molecule

contains a 2-methoxy group.

Mechanism: The methoxy oxygen typically acts as a hydrogen bond acceptor for the amide

nitrogen proton (N-H...O), forming a pseudo-six-membered ring (S(6) synthon).

Impact: This locks the amide bond planarity and reduces the availability of the N-H proton for

intermolecular bonding, significantly altering crystal packing compared to non-methoxylated

analogs.

Comparative Data: Experimental (SC-XRD) vs.
Computational (DFT)
The following table contrasts the expected experimental values (derived from high-quality

analog structures like N-(3-chlorophenyl)-4-methylbenzamide) against standard DFT calculated

geometries.
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Structural
Parameter

SC-XRD
(Experimental
Target)

DFT (B3LYP/6-
311G**)

Deviation Note

Crystal System
Monoclinic (Likely

)
N/A (Gas Phase)

Packing forces dictate

symmetry.

C=O Bond Length 1.22 – 1.24 Å 1.21 – 1.23 Å

Crystal packing often

elongates C=O due to

H-bonding.

C-N Bond Length 1.34 – 1.36 Å 1.35 – 1.37 Å

Indicates partial

double bond

character.

Torsion (C-N-C-O) 170° – 180° (Anti) ~178°
High planarity

expected.

Intramolecular H-Bond
1.95 – 2.05 Å (N-H...O

)
1.90 – 2.00 Å

Critical Feature:

Verifies the S(6) motif.

Intermolecular H-Bond
2.85 – 3.00 Å (N-

H...O=C)
N/A

DFT often

underestimates long-

range packing forces.

Analytic Insight: If your SC-XRD data shows a C=O bond length >1.24 Å, suspect strong

intermolecular hydrogen bonding (dimer formation). If the N-H...O

distance is <2.1 Å, the S(6) conformational lock is active.

Part 2: Experimental Protocol (Self-Validating)
Synthesis & Crystallization Workflow
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To obtain diffraction-quality crystals, we utilize a slow evaporation method that balances kinetic

and thermodynamic control.

Step 1: Synthesis (Schotten-Baumann Conditions)

Dissolve 3-chloro-4-methylaniline (1.0 eq) in dry dichloromethane (DCM).

Add pyridine (1.2 eq) as a base to scavenge HCl.

Dropwise add 2-methoxybenzoyl chloride (1.1 eq) at 0°C.

Stir at room temperature for 4 hours.

Wash with 1N HCl, sat. NaHCO

, and brine. Dry over MgSO

.

Step 2: Crystallization (The Critical Step)

Solvent System: Ethanol/Water (9:1) or pure Ethyl Acetate.

Method: Slow Evaporation at Room Temperature (298 K).

Validation: Crystals must be transparent blocks or prisms. Needles often indicate rapid

precipitation and high mosaicity (poor diffraction).

Data Collection & Refinement Strategy
Instrument: Single Crystal Diffractometer (Mo K

,

= 0.71073 Å).

Temperature: 100 K (preferred) or 298 K. Note: 100 K reduces thermal vibration ellipsoids,

improving precision.

Refinement Targets:
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(all data): < 0.05 (5%)[1]

Goodness of Fit (GoF): 0.9 – 1.1

Residual Density: < 0.5 e/Å

Part 3: Visualization of Workflows & Interactions
Crystallographic Workflow
This diagram outlines the logical flow from synthesis to structural validation.
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Figure 1: The linear progression from chemical synthesis to validated crystallographic model.

Note the feedback loop: poor refinement often necessitates re-crystallization.

Supramolecular Synthons
The diagram below illustrates the competition between the Intramolecular S(6) ring

(characteristic of 2-methoxybenzamides) and the Intermolecular C(4) chain (characteristic of

general benzamides).
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Figure 2: Interaction map showing the competition between intramolecular locking (S6) and

intermolecular packing (C4).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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